Ethyl 4-amino-3-(2-phenylethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-amino-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H16N2O2S2/c1-2-18-13(17)11-12(15)16(14(19)20-11)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9,15H2,1H3
• InChI Key: PZHFNAKDIHPYEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=S)S1)CCC2=CC=CC=C2)N
• Molecular Formula: C14H16N2O2S2
• Molecular Weight: 308.4 g/mol
• CAS No.: 312922-31-9

Description

Ethyl 4-amino-3-(2-phenylethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H16N2O2S2 and its molecular weight is 308.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 4-amino-3-(2-phenylethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is used as a building block in the synthesis of various heterocyclic compounds. These compounds include pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. The unique reactivity of certain derivatives offers mild reaction conditions for generating versatile cynomethylene dyes from a range of precursors like amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers. Ongoing research anticipates more innovative transformations involving these compounds in the future (Gomaa & Ali, 2020).

Pharmacological Importance

The nucleus of 1,3-thiazolidin-4-one, a derivative of this compound, and its functionalized analogs like glitazones, rhodanines, and pseudothiohydantoins, hold significant pharmacological importance. These derivatives are already present in commercial pharmaceuticals and have demonstrated potential activities against various diseases. Their synthesis methodologies, structural and biological properties, and green synthesis aspects are areas of ongoing study (Santos et al., 2018).

Anti-inflammatory and Antioxidant Properties

Some synthesized benzofused thiazole derivatives, related to this compound, are evaluated for their in vitro antioxidant and anti-inflammatory activities. These studies aim to develop alternative agents with these properties. The preliminary findings indicate that certain compounds possess distinct anti-inflammatory activity and potential antioxidant activity against reactive species. Further studies include docking simulations to determine the probable binding model of these compounds (Raut et al., 2020).